Cas no 941986-46-5 (3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941986-46-5
• MF: C₂₂H₂₆N₂O₄
• MW: 382.452846050262
• CID: 5513028
• Update Time: 2025-06-10

3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C22H26N2O4/c1-14(2)22(26)24-11-5-6-15-12-17(8-9-18(15)24)23-21(25)16-7-10-19(27-3)20(13-16)28-4/h7-10,12-14H,5-6,11H2,1-4H3,(H,23,25)
• InChI Key： BRMLZRIZTPJVHY-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C(C)C)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide and Its Significance in Modern Chemical Biology

3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, identified by its CAS number 941986-46-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and the unique interplay of functional groups that define its chemical profile. The presence of dimethoxy substituents on the benzamide core, combined with the tetrahydroquinoline scaffold and the N-benzoylated amine moiety, suggests a multifaceted role in modulating biological pathways.

The tetrahydroquinoline moiety is particularly noteworthy, as it is a common pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules targeting neurological and cardiovascular diseases. The structural flexibility provided by the saturated ring system of tetrahydroquinoline allows for optimal binding interactions with biological targets, enhancing the compound's pharmacological relevance. Furthermore, the N-benzoylated amine group introduces an additional layer of functionality, enabling diverse interactions with enzymes and receptors.

In recent years, there has been a surge in research focusing on molecules that exhibit inhibitory effects on key enzymes implicated in metabolic disorders and inflammation. The 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide structure bears a striking resemblance to known inhibitors of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. These enzymes are pivotal in the biosynthesis of prostaglandins and leukotrienes, molecules that play a central role in inflammatory responses. Preliminary studies suggest that derivatives of this compound may serve as potent scaffolds for developing novel anti-inflammatory agents.

The molecular interactions between this compound and biological targets are governed by a complex interplay of hydrogen bonding, hydrophobic effects, and π-stacking interactions. The dimethoxy groups on the benzamide ring can engage in hydrogen bonding with polar residues in protein active sites, while the tetrahydroquinoline ring can adopt multiple conformations to optimize binding affinity. These features make 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide an attractive candidate for structure-based drug design.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking simulations have revealed that it can bind to various protein targets with high affinity. Notably, it has shown promise as an inhibitor of Janus kinases (JAKs), which are involved in signal transduction pathways relevant to autoimmune diseases and cancer. The ability to modulate JAK activity without significant off-target effects would represent a significant therapeutic advantage.

The synthesis of 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to access such molecules with high purity and yield. Transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in constructing the tetrahydroquinoline core. Additionally, asymmetric synthesis techniques have enabled the preparation of enantiomerically pure derivatives for stereochemical studies.

In vitro pharmacological studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments have demonstrated its ability to inhibit inflammatory cytokine production in cell-based models. This effect is attributed to its interaction with signaling pathways involving nuclear factor kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). The dual inhibition of these pathways suggests that 3,4-dimethoxy-N-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide could be a valuable candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and psoriasis.

The development of novel drug candidates is often hampered by issues related to bioavailability and pharmacokinetics. However, 3 , 4 - dimethoxy - N - 1 - ( 2 - methylpropanoyl ) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - ylbenzamide has shown promising preliminary data regarding its solubility and metabolic stability. Computational modeling has predicted that it can be efficiently absorbed after oral administration and exhibits moderate bioavailability in animal models. These findings bode well for its potential translation into clinical applications.

Future research directions include exploring the structure-activity relationships (SAR) of this compound series. By systematically modifying key functional groups such as the dimethoxy substituents or the tetrahydroquinoline core, researchers aim to identify analogs with enhanced potency and selectivity. Additionally, investigating its mechanism of action at a molecular level will provide critical insights into its therapeutic potential.

The integration of experimental data with computational approaches has been instrumental in advancing our understanding of this compound's biology. High-resolution crystal structures of protein-ligand complexes have provided detailed insights into how 3 , 4 - dimethoxy - N - 1 - ( 2 - methylpropanoyl ) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - ylbenzamide interacts with its targets at an atomic level. These structures have guided rational modifications aimed at improving binding affinity and reducing off-target effects.

In conclusion, 3 , 4 - dimethoxy - N - 1 - ( 2 - methylpropanoyl ) - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - ylbenzamide (CAS no. 941986-46-5) represents a promising lead compound for further pharmaceutical development. Its unique structural features combined with preliminary evidence of biological activity make it an attractive candidate for treating inflammatory diseases and other disorders involving dysregulated signaling pathways. Continued research efforts are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.